N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-ethyl-2-methoxybenzenesulfonamide

• IUPAC Name: N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-5-ethyl-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C25H26N2O4S/c1-3-18-9-13-23(31-2)24(15-18)32(29,30)26-21-11-12-22-20(16-21)10-14-25(28)27(22)17-19-7-5-4-6-8-19/h4-9,11-13,15-16,26H,3,10,14,17H2,1-2H3
• InChI Key: QXIHQQLLOLHUGK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CC4=CC=CC=C4
• Molecular Formula: C25H26N2O4S
• Molecular Weight: 450.6 g/mol

Description

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-ethyl-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C25H26N2O4S and its molecular weight is 450.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

Synthesis and Characterization

Studies on related compounds, such as quinazoline derivatives and tetrahydroquinoline-embedded structures, demonstrate the interest in synthesizing and characterizing complex molecules that may serve as potent agents with diverse pharmacological activities. These studies highlight the chemical versatility and potential for generating new therapeutic agents through novel synthetic routes (Rahman et al., 2014); (Borgohain et al., 2017).

Pharmacological Exploration

Exploring the pharmacological applications, compounds structurally similar to N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-ethyl-2-methoxybenzenesulfonamide have been evaluated for various biological activities. This includes antihypertensive, diuretic, and anti-diabetic potentials, demonstrating the importance of these molecules in developing new therapeutic agents with multifaceted pharmacological profiles (Rahman et al., 2014).

Chemical Reactions and Methodologies

Catalyzed Reactions

Research on catalyzed reactions involving similar compounds underscores the role of such molecules in advancing synthetic chemistry methodologies. For instance, rhodium-catalyzed cyanation of chelation-assisted C-H bonds showcases the application of related sulfonamide compounds in facilitating complex chemical transformations, potentially leading to the synthesis of novel compounds with significant biological activities (Chaitanya et al., 2013).